Cas no 2418676-66-9 (3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid)

3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid is a structurally complex benzoic acid derivative featuring an iodo substituent and a sulfanylmethyl functional group. Its unique substitution pattern enhances reactivity, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions and the construction of sulfur-containing frameworks. The iodine moiety facilitates further functionalization via metal-catalyzed transformations, while the sulfanylmethyl group offers potential for thiol-based modifications. The trimethyl substitution provides steric control, improving selectivity in synthetic applications. This compound is suited for pharmaceutical and materials research, where precise molecular tuning is critical. Its stability and defined reactivity profile make it a reliable building block for advanced chemical synthesis.
3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid structure
2418676-66-9 structure
Product Name:3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid
CAS No:2418676-66-9
MF:C11H13IO2S
MW:336.189194440842
CID:5677494
PubChem ID:165772061
Update Time:2025-10-28

3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-26631334
    • 3-iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid
    • 2418676-66-9
    • 3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid
    • Inchi: 1S/C11H13IO2S/c1-5-8(4-15)6(2)10(12)7(3)9(5)11(13)14/h15H,4H2,1-3H3,(H,13,14)
    • InChI Key: GBNGGJSRALGJBL-UHFFFAOYSA-N
    • SMILES: IC1C(C)=C(C(=O)O)C(C)=C(CS)C=1C

Computed Properties

  • Exact Mass: 335.96810g/mol
  • Monoisotopic Mass: 335.96810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 38.3Ų

3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26631334-1.0g
3-iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid
2418676-66-9 95.0%
1.0g
$0.0 2025-03-20
Enamine
EN300-26631334-1g
3-iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid
2418676-66-9
1g
$0.0 2023-09-12

Additional information on 3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid

Introduction to 3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid (CAS No. 2418676-66-9)

3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2418676-66-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include an iodo substituent at the 3-position, methyl groups at the 2-, 4-, and 6-positions, and a sulfanylmethyl group at the 5-position. Such structural motifs make it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The significance of 3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid lies in its potential applications as a building block for more complex molecules. The presence of the iodo group provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in drug discovery to construct biaryl structures. Additionally, the sulfanylmethyl moiety can participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at this position. These attributes make it a valuable reagent in constructing pharmacophores relevant to various biological targets.

In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. For instance, modifications at the aromatic ring can influence interactions with biological targets such as enzymes and receptors. The specific arrangement of substituents in 3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid may confer unique pharmacological properties, making it a candidate for further exploration in medicinal chemistry. Research has shown that benzoic acid derivatives can exhibit anti-inflammatory, antimicrobial, and anticancer activities, depending on their structural configuration.

One of the most compelling aspects of 3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of this compound make it an attractive scaffold for developing kinase inhibitors. For example, the iodo group can be used to introduce a phenyl ring via cross-coupling reactions, which can then be further modified to interact with the ATP-binding site of a kinase.

Another area where 3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid shows promise is in the development of protease inhibitors. Proteases are another class of enzymes that are involved in various physiological processes and are often targeted in drug development. The sulfanylmethyl group in this compound can be used to introduce polar or charged groups that enhance binding affinity to protease active sites. This strategy has been successfully employed in the development of antiviral and anticancer drugs.

The synthesis of 3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid involves multiple steps that require careful optimization to ensure high yield and purity. Typically, the synthesis starts from commercially available precursors such as methyl benzoate or dimethoxybenzene derivatives. The iodo substitution is achieved using iodinating agents like NIS (N-iodosuccinimide) or ICl (iodine monochloride), while the sulfanylmethyl group is introduced through reactions with sulfur-containing reagents such as sodium thiosulfate or dimethyldisulfide. Each step must be carefully monitored using analytical techniques such as HPLC (high-performance liquid chromatography), NMR (nuclear magnetic resonance), and mass spectrometry to ensure the desired product is obtained.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid. For instance, transition-metal-catalyzed cross-coupling reactions have become more efficient and selective, allowing for faster and cleaner synthesis compared to traditional methods. Additionally, green chemistry principles have been increasingly adopted to minimize waste and improve sustainability. These advancements not only enhance the production process but also make it more environmentally friendly.

The pharmacological evaluation of 3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid has been conducted using both computational modeling and experimental assays. Computational studies have predicted potential binding modes with biological targets based on its structure. These predictions have been validated through experimental techniques such as X-ray crystallography and surface plasmon resonance (SPR). Experimental assays have assessed its activity against various enzymes and receptors relevant to human health.

In conclusion,3-Iodo-2,4,6-trimethyl-5-(sulfanylmethyl)benzoic acid (CAS No. 2418676-66-9) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with therapeutic applications. Ongoing research continues to explore its pharmacological properties and optimize synthetic methodologies for its production. As our understanding of biological systems advances,this compound is likely to play an increasingly important role in developing novel treatments for various diseases.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.